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Synthetic Production: Industrial Process

The predominant industrial method for synthesizing methyl salicylate is a two-step process involving the

Kolbe-Schmitt reaction, followed by esterification [1].
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Industrial synthesis of Methyl Salicylate.

Natural Production & Biosynthesis

Naturally, methyl salicylate is synthesized and emitted by plants like wintergreen and birch as part of their

defense mechanisms [2] [3]. In plants, it acts as a crucial volatile signaling compound in Systemic

Acquired Resistance (SAR) [2] [3]. Following a local pathogen attack, plants produce Salicylic Acid (SA),

which is converted to MeSA. MeSA is then transported to distant, uninfected parts of the plant, where it is

converted back into SA, activating defense genes and preparing the entire plant for a secondary infection [2].
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MeSA role in plant Systemic Acquired Resistance (SAR).

Market Overview & Pricing Data

The global methyl salicylate market is experiencing steady growth, with projections estimating the market

to reach between USD 413.55 million and USD 501.11 million by 2030-2033, growing at a CAGR of 4.8%

to 5.32% [4] [5]. This growth is fueled by demand in pharmaceuticals, personal care, and food & beverages.
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Pricing is heavily influenced by region, production method, and supply chain dynamics. The table below

provides a snapshot of regional price variations.

Region
Price
(USD/MT)

Period Key Influencing Factors

USA 5,256 Q2 2025 [5] Strong demand from pharmaceutical and personal care
sectors [4] [5].

Germany 5,984 Q2 2025 [5] Stringent environmental regulations and robust
cosmetic industry [5].

China 2,719 Q2 2025 [5]
[6]

Large production capacity, balanced supply-demand [5]
[6].

Middle
East

4,873 Q2 2025 [5] Geopolitical factors and logistics costs [5].

Experimental & Analytical Methods

For researchers, the methodologies for production and analysis are critical.

Protocol for Biological Synthesis: One innovative approach involved using synthetic biology.
Researchers designed a DNA sequence (gBlock) coding for the necessary enzymes, which was then

inserted into a plasmid vector using restriction enzymes (EcoRI, KpnI). This plasmid was transformed
into E. coli, with successful production of methyl salicylate confirmed by the characteristic minty

smell [7].
Analytical Technique - SERS: Surface-Enhanced Raman Scattering (SERS) is a powerful technique

for studying molecular structure and orientation. For methyl salicylate, which has an intramolecular
hydrogen bond, SERS analysis on silver colloids indicates that the molecule adsorbs in a "flat"

orientation on the metal surface. This is deduced from the enhanced intensity of out-of-plane vibration
modes (e.g., at 523 cm⁻¹ and 219 cm⁻¹) [8].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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